Cas no 7782-91-4 (Molybdic acid)

• Product Name: Molybdic acid
• CAS No: 7782-91-4
• MF: H₂MoO₄
• MW: 161.953483104706
• MDL: MFCD00036287
• CID: 47826
• PubChem ID: 24853877
• Update Time: 2025-06-07

Molybdic acid Chemical and Physical Properties

Names and Identifiers

• Molybdic acid
• Molybdic acid, for analysis
• Molybdate(MoO42-), dihydrogen, (T-4)- (9CI)
• Molybdic acid (H2MoO4) (8CI)
• Dihydrogentetraoxomolybdate(2-)
• H2MoO4
• Molybdenum hydroxide oxide (Mo(OH)2O2)
• Molybdenum hydroxide oxide (MoO2(OH)2)
• Molybdic(VI) acid (H2MoO4)
• Molybdic(VI) acid
• Molybdicacid
• dihydroxy(dioxo)molybdenum
• I96N991J1N
• Molybdic acid, ACS reagent
• Molybdate (MoO42-), dihydrogen, (T-4)-
• Molybdic Acid ACS
• dihydroxy-dioxomolybdenum
• Ammonium molybdenum oxide ((NH4)2Mo2O7)
• dihydroxidodioxidomolybdenum
• Molybdate (MoO42-), hydrogen (1:2), (T-4)-
• ARONIS24112
• [MoO2(OH)2]
• Molybdic acid, LR, >=85%
• VLAPMBHFAWRUQ
• Molybdic acid, p.a., ACS reagent, 85.0%
• Molybdic acid, >=85.0% MoO3 basis, ACS reagent
• MFCD00036287
• Molybdic acid, ACS grade
• DIHYDROGEN TETRAOXOMOLYBDATE(2-)
• MOLYBDIC(VI) ACID [MI]
• Molybdic acid (H2MoO4)
• FT-0628968
• UNII-I96N991J1N
• 7782-91-4
• SY059354
• H2MoO4.12H2O
• EC 248-517-2
• EINECS 231-970-5
• 11099-00-6
• MOLYBDIC (VI) ACID
• Molybdate (Mo2O72-), diammonium
• Q412950
• VLAPMBHFAWRUQP-UHFFFAOYSA-L
• (T-4)-Hydrogen molybdate (MoO42-) (2:1)
• dioxomolybdenumdiol
• CHEBI:25371
• MOLYBDIC ACID [INCI]
• Molybdate (MoO42-), dihydrogen, (beta-4)-
• AKOS005110999
• C06232
• EINECS 248-517-2
• Diammonium dimolybdate

• MDL： MFCD00036287
• Inchi： 1S/Mo.2H2O.2O/h;2*1H2;;/q+2;;;;/p-2
• InChI Key： VLAPMBHFAWRUQP-UHFFFAOYSA-L
• SMILES： [Mo](=O)(=O)(O)O

Computed Properties

• Exact Mass: 163.90100
• Monoisotopic Mass: 163.900716
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White crystal, light yellow columnar crystal with a molecule of crystal water.
• Density: 3.1 g/mL at 25 °C(lit.)
• Melting Point: 300 ºC
• Water Partition Coefficient: 70 g/l (20 ºC)
• PSA: 74.60000
• LogP: -0.59120
• Merck: 13,6263
• Sensitiveness: Sensitive to humidity

Molybdic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37-48/20/22
• Safety Instruction： S24/25-S22
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Molybdic acid

Molybdic Acid (CAS No. 7782-91-4): A Comprehensive Overview

Molybdic acid, with the chemical formula H₂MoO₄, is a significant compound in the field of inorganic chemistry. It is a white, crystalline solid that is highly soluble in water. The compound is widely used in various industrial and scientific applications, including catalysis, materials science, and pharmaceuticals. This article provides a detailed overview of molybdic acid, including its chemical properties, synthesis methods, applications, and recent research advancements.

Molybdic acid (CAS No. 7782-91-4) is an important molybdenum oxide derivative. It is formed by the reaction of molybdenum trioxide (MoO₃) with water or by the neutralization of molybdate salts with acids. The compound exists in several hydrate forms, with the most common being the dihydrate (H₂MoO₄·2H₂O). The solubility of molybdic acid in water is high, making it a versatile reagent in both laboratory and industrial settings.

The chemical properties of molybdic acid are characterized by its strong acidic nature and its ability to form complexes with various ligands. In aqueous solutions, it dissociates into molybdate ions (MoO₄^2-) and hydrogen ions (H⁺). This property makes it useful in the synthesis of other molybdenum compounds and as a catalyst in various chemical reactions. Recent studies have shown that molybdic acid can also act as a Lewis acid, facilitating the formation of coordination complexes with organic molecules.

The synthesis of molybdic acid can be achieved through several methods. One common approach involves the reaction of molybdenum trioxide with water at elevated temperatures. Another method involves the neutralization of sodium molybdate (Na₂MoO₄) with sulfuric acid or other strong acids. These methods are widely used in industrial settings due to their simplicity and efficiency. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions to reduce energy consumption and minimize waste production.

Molybdic acid has a wide range of applications across various fields. In catalysis, it is used as a catalyst or catalyst precursor in reactions such as hydrodesulfurization, hydrodenitrogenation, and olefin metathesis. Its ability to form stable complexes with metal ions makes it an effective catalyst support material. In materials science, molybdic acid is used in the synthesis of molybdenum-based materials for applications in electronics, ceramics, and coatings. These materials often exhibit unique electronic and mechanical properties that make them suitable for advanced technological applications.

In the pharmaceutical industry, molybdic acid has gained attention for its potential therapeutic applications. Research has shown that certain molybdenum-containing compounds have antioxidant properties and can protect cells from oxidative stress. Additionally, some studies have explored the use of molybdenum compounds as potential anticancer agents due to their ability to inhibit tumor growth and induce apoptosis in cancer cells. These findings highlight the potential of molybdic acid-derived compounds in developing new therapeutic strategies.

The environmental impact of molybdic acid is an important consideration in its use and disposal. While molybdenum compounds are generally considered less toxic than many other heavy metals, they can still pose environmental risks if not handled properly. Recent research has focused on developing methods to safely dispose of molybdenum-containing waste and to mitigate any potential environmental impacts. These efforts include the development of bioremediation techniques using microorganisms that can sequester or transform molybdenum compounds into less harmful forms.

In conclusion, molybdic acid (CAS No. 7782-91-4) is a versatile compound with a wide range of applications in chemistry, materials science, and pharmaceuticals. Its unique chemical properties make it an important reagent and catalyst in various industrial processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further expanding its importance in scientific and technological advancements.